Cas no 80819-91-6 (1-(2-Bromoethyl)pyrrolidine hbr)

• Product Name: 1-(2-Bromoethyl)pyrrolidine hbr
• CAS No: 80819-91-6
• MF: C₆H₁₃Br₂N
• MW: 258.982120275497
• MDL: MFCD09991600
• CID: 707838
• PubChem ID: 20137485
• Update Time: 2025-10-29

1-(2-Bromoethyl)pyrrolidine hbr Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromoethyl)pyrrolidine hydrobromide
• 1-(2-BROMOETHYL)PYRROLIDINE HBR
• Pyrrolidine,1-(2-bromoethyl)-, hydrobromide (1:1)
• MFCD09991600
• SY040483
• AS-36543
• 1-(2-Bromoethyl)pyrrolidine--hydrogen bromide (1/1)
• 1-(2-Bromo-ethyl)-pyrrolidine hydrobromide
• Pyrrolidine, 1-(2-bromoethyl)-, hydrobromide
• (1-Pyridin-4-yl)piperidine-4-carboxylic acid
• FT-0770154
• A864643
• 80819-91-6
• 1-(2-Bromoethyl)pyrrolidinehydrobromide
• EN300-133764
• 1-(2-bromoethyl)pyrrolodine hydrobromide
• DTXSID00602881
• ZJVSYQSFBOFWIU-UHFFFAOYSA-N
• 1-(2-bromoethyl)pyrrolidine;hydrobromide
• AKOS016003046
• SCHEMBL1692850
• DB-017079
• XH0432
• 1-(2-bromoethyl)pyrrolidine,hydrobromide
• 1-(2-Bromoethyl)pyrrolidine hbr

• MDL： MFCD09991600
• Inchi： 1S/C6H12BrN.BrH/c7-3-6-8-4-1-2-5-8;/h1-6H2;1H
• InChI Key： ZJVSYQSFBOFWIU-UHFFFAOYSA-N
• SMILES： BrCCN1CCCC1.Br

Computed Properties

• Exact Mass: 256.94100
• Monoisotopic Mass: 256.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 59.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 233.9°C at 760 mmHg
• Flash Point: 95.3°C
• PSA: 3.24000
• LogP: 2.37310

1-(2-Bromoethyl)pyrrolidine hbr Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(2-Bromoethyl)pyrrolidine hbr

1-(2-Bromoethyl)pyrrolidine HBr: A Comprehensive Guide to Properties and Applications

In the realm of organic chemistry, 1-(2-Bromoethyl)pyrrolidine HBr (CAS No. 80819-91-6) stands out as a versatile compound with significant applications in pharmaceutical research and specialty chemical synthesis. This brominated pyrrolidine derivative has garnered attention from researchers worldwide due to its unique molecular structure and reactivity. The compound features a pyrrolidine ring – a five-membered nitrogen-containing heterocycle – with a 2-bromoethyl substituent, making it particularly valuable for nucleophilic substitution reactions.

The growing interest in nitrogen heterocycles in drug discovery has positioned 1-(2-Bromoethyl)pyrrolidine hydrobromide as an important building block. Recent trends in medicinal chemistry show increased demand for pyrrolidine-based compounds, as they frequently appear in FDA-approved drugs. This compound's bromine functionality offers excellent leaving group properties, enabling efficient transformations into various derivatives. Researchers frequently search for "pyrrolidine building blocks for drug discovery" and "bromoethylamine derivatives in synthesis," highlighting the relevance of this material.

From a chemical perspective, 1-(2-Bromoethyl)pyrrolidine HBr demonstrates several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents. Its molecular weight of 225.11 g/mol and precise bromine content make it valuable for structure-activity relationship studies. The pyrrolidine HBr salt form enhances stability and handling properties compared to free base alternatives, addressing common queries about "handling hygroscopic amine compounds" in laboratory settings.

In pharmaceutical applications, this compound serves as a key intermediate for developing bioactive molecules. The pharmaceutical industry increasingly focuses on "nitrogen-rich scaffolds for CNS drugs," where 1-(2-Bromoethyl)pyrrolidine derivatives show promise. Recent patent literature reveals its use in creating potential therapeutic agents targeting neurological disorders, with researchers exploring its incorporation into dopamine receptor modulators and serotonin transporter inhibitors.

The synthetic utility of CAS 80819-91-6 extends beyond pharmaceuticals. Organic chemists value this compound for constructing complex molecular architectures through efficient C-N bond formation reactions. Its reactivity profile makes it suitable for preparing quaternary ammonium compounds, phase-transfer catalysts, and specialized ionic liquids. These applications align with current industry trends toward "green chemistry alternatives" and "sustainable synthetic methods."

Quality considerations for 1-(2-Bromoethyl)pyrrolidine hydrobromide include purity specifications typically exceeding 97%, with HPLC analysis becoming standard practice. Analytical chemists frequently search for "HPLC methods for amine salts" and "characterization of brominated compounds," reflecting the importance of proper quality control. The compound's stability under various storage conditions and compatibility with common protecting group strategies are additional factors driving its adoption in complex syntheses.

Market dynamics for pyrrolidine derivatives show steady growth, particularly in the Asia-Pacific region where pharmaceutical innovation is accelerating. Suppliers report increasing demand for high-purity bromoalkylamines, with 80819-91-6 maintaining consistent interest from both academic and industrial researchers. This trend corresponds with broader searches for "specialty chemicals for drug development" and "custom synthesis building blocks."

From a safety perspective, proper handling of 1-(2-Bromoethyl)pyrrolidine HBr requires standard laboratory precautions. Researchers often inquire about "compatibility of bromo compounds with common reagents" and "storage conditions for amine hydrobromides," emphasizing the need for technical guidance. The compound's stability profile and well-documented reactivity make it a practical choice for many synthetic applications when handled appropriately.

Future research directions involving CAS 80819-91-6 may explore its potential in emerging areas such as bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's balanced lipophilicity and functional group compatibility position it well for these cutting-edge applications. These developments align with growing scientific interest in "targeted protein degradation" and "next-generation drug modalities."

In conclusion, 1-(2-Bromoethyl)pyrrolidine hydrobromide represents a valuable tool for modern chemical research and development. Its combination of synthetic versatility, pharmaceutical relevance, and commercial availability ensures its continued importance in organic synthesis. As chemical research evolves toward more complex molecular targets, this brominated pyrrolidine derivative will likely maintain its status as a go-to building block for innovative chemistry solutions.